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Compound of Interest

Compound Name: AM-0902

Cat. No.: B605362 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
AM-0902 is a potent and selective antagonist of the Transient Receptor Potential A1 (TRPA1)

ion channel.[1][2][3] It is a valuable tool for in vitro and in vivo studies investigating the role of

TRPA1 in various physiological and pathological processes, including pain and inflammation.[3]

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results

in cell culture experiments. This document provides a detailed protocol for the preparation,

storage, and handling of AM-0902 stock solutions.

AM-0902 Properties
A summary of the key chemical and physical properties of AM-0902 is provided in the table

below.
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Property Value Source

Molecular Weight 370.79 g/mol [1]

Formula C₁₇H₁₅ClN₆O₂ [1]

Appearance White to off-white solid [1]

Purity ≥98% [4]

Solubility

Soluble in DMSO to 100 mM

(37.08 mg/mL) or 150 mg/mL

(404.54 mM) with ultrasonic

and warming.

[1][4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years.
[1]

Storage (In Solvent)
-80°C for 2 years; -20°C for 1

year.
[1]

Experimental Protocols
Materials

AM-0902 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Preparation of a 10 mM AM-0902 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many cell culture experiments.

Calculation:

To prepare a 10 mM stock solution, the required mass of AM-0902 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 370.79 g/mol x 0.001 L x 1000 = 3.7079 mg

Procedure:

Weighing: Carefully weigh out 3.71 mg of AM-0902 powder and place it in a sterile

microcentrifuge tube. To minimize handling of small powder quantities, it is often practical to

weigh a larger amount (e.g., 10 mg) and dissolve it in the appropriate volume of solvent to

achieve the desired concentration.

Solubilization: Add the calculated volume of sterile DMSO to the microcentrifuge tube

containing the AM-0902 powder. For 3.71 mg, this would be 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex the solution until the compound is completely

dissolved.[5]

Warming and Sonication (if necessary): If the compound does not fully dissolve, gentle

warming of the solution (e.g., in a 37°C water bath) and/or sonication can be used to aid

dissolution.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2][6] Store the
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aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term storage (up

to 1 year).[1]

Preparation of Working Solutions for Cell Culture
Working solutions are prepared by diluting the concentrated stock solution into the cell culture

medium to the desired final concentration.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[7] Always include

a vehicle control (cell culture medium with the same final concentration of DMSO as the

highest concentration of AM-0902) in your experiments.[6]

Precipitation: Small molecule inhibitors dissolved in DMSO may precipitate when added to

an aqueous solution like cell culture medium.[7] To avoid this, it is recommended to perform

serial dilutions of the stock solution in the cell culture medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM AM-0902 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the thawed stock solution in your complete cell

culture medium to achieve the desired final concentrations. For example, to prepare a 10 µM

working solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the

10 mM stock to 999 µL of cell culture medium).

Mixing: Gently mix the working solution by pipetting up and down.

Cell Treatment: Add the prepared working solutions to your cells.

Diagrams
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Preparation of AM-0902 Stock Solution
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Caption: Workflow for preparing AM-0902 stock solution.
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Caption: Workflow for preparing working solutions for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.tocris.com/products/am-0902_5914
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Small_Molecule_Inhibitors_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Preparing_Small_Molecule_Inhibitors_in_Cell_Culture_Experiments.pdf
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/product/b605362#how-to-prepare-am-0902-stock-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b605362#how-to-prepare-am-0902-stock-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b605362#how-to-prepare-am-0902-stock-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b605362#how-to-prepare-am-0902-stock-solutions-for-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605362?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

